![molecular formula C17H14N2O5S B2797729 (3aS,6R)-2-(5-methoxy-1,3-benzothiazol-2-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid CAS No. 1212194-86-9](/img/structure/B2797729.png)
(3aS,6R)-2-(5-methoxy-1,3-benzothiazol-2-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid
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Description
(3aS,6R)-2-(5-methoxy-1,3-benzothiazol-2-yl)-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic acid is a useful research compound. Its molecular formula is C17H14N2O5S and its molecular weight is 358.37. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The research into the synthesis and structure of esterification products of related compounds demonstrates the chemical reactivity and potential applications of such molecules. For instance, the synthesis process involving the reaction of furfurylamines with maleic anhydride leading to complex derivatives has been documented. These studies reveal the formation of tautomeric mixtures and their esterification, which diastereospecifically leads to unexpected cleavage products, confirming the structures via X-ray structural analysis (Nadirova et al., 2019).
Antimicrobial Activity
The antimicrobial activity of new pyridine derivatives, including those related to the benzothiazole moiety, has been evaluated. These compounds show variable and modest activity against investigated strains of bacteria and fungi, indicating the potential of benzothiazole derivatives in antimicrobial applications (Patel, Agravat, & Shaikh, 2011).
Fluorescence Properties
The fluorescence properties of benzo[c]coumarin carboxylic acids, including derivatives similar to the compound of interest, have been synthesized and characterized. These compounds exhibit excellent fluorescence in ethanol solution and the solid state, suggesting applications in materials science and fluorescence-based sensing technologies (Shi, Liang, & Zhang, 2017).
Aromatization and Synthesis Methodologies
Studies on the aromatization of IMDAF adducts in aqueous alkaline media propose a simple synthesis method for isoindoline-4-carboxylic acids, including those related to the chemical compound . This method offers advantages such as the absence of by-products, ease of isolation, and applicability to various substrates, highlighting its usefulness in synthetic organic chemistry (Zubkov et al., 2012).
properties
IUPAC Name |
3-(5-methoxy-1,3-benzothiazol-2-yl)-4-oxo-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O5S/c1-23-8-2-3-11-9(6-8)18-16(25-11)19-7-17-5-4-10(24-17)12(15(21)22)13(17)14(19)20/h2-6,10,12-13H,7H2,1H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTKYSQQEFVALOZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)SC(=N2)N3CC45C=CC(O4)C(C5C3=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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